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Compound of Interest

Compound Name: O-Benzyl Posaconazole-d4

Cat. No.: B587099 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on the stability of O-Benzyl Posaconazole-d4 in various solvents.

The information is presented in a question-and-answer format to address common issues

encountered during experimental procedures.

Frequently Asked Questions (FAQs)
Q1: What is O-Benzyl Posaconazole-d4 and what are its common applications?

O-Benzyl Posaconazole-d4 is a deuterated analog of O-Benzyl Posaconazole, which serves

as a precursor in the synthesis of labeled Posaconazole.[1][2] It is primarily used as a research

chemical and an analytical standard for HPLC and other analytical methods.[3] The deuteration

(d4) involves the substitution of four hydrogen atoms with deuterium, which can be useful in

metabolic studies and as an internal standard in quantitative analyses.

Q2: What are the general storage recommendations for O-Benzyl Posaconazole-d4?

For long-term storage, O-Benzyl Posaconazole-d4 should be kept in a refrigerator at 2-8°C.[1]

For stock solutions, it is recommended to store them at -20°C for up to one month or at -80°C

for up to six months.

Q3: In which solvents is O-Benzyl Posaconazole-d4 soluble?
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While specific solubility data for the deuterated form is limited, the non-deuterated O-Benzyl

Posaconazole is known to be soluble in methanol and DMSO. It is practically insoluble in water.

Due to the structural similarity, O-Benzyl Posaconazole-d4 is expected to have a similar

solubility profile.

Troubleshooting Guide
Issue 1: Degradation of O-Benzyl Posaconazole-d4 is observed during experimental work.

Potential Cause 1: Oxidative Degradation. Posaconazole, the parent compound, is known to

be susceptible to oxidation.[4] The piperazine ring in the posaconazole structure is a primary

site for oxidative degradation.[4] It is plausible that O-Benzyl Posaconazole-d4 is also

sensitive to oxidative conditions.

Troubleshooting Steps:

Avoid prolonged exposure of the compound or its solutions to air.

Use de-gassed solvents to prepare solutions.

Consider adding antioxidants to the solution if compatible with the experimental setup.

Store solutions under an inert atmosphere (e.g., nitrogen or argon).

Potential Cause 2: Photodegradation. Studies on posaconazole have shown susceptibility to

photolytic decomposition, which follows first-order kinetics.[5]

Troubleshooting Steps:

Protect solutions of O-Benzyl Posaconazole-d4 from light by using amber vials or by

wrapping containers with aluminum foil.

Minimize exposure to ambient and UV light during handling and analysis.

Issue 2: Inconsistent analytical results when using certain solvents.

Potential Cause: Solvent-Induced Degradation. While methanol is a commonly used solvent

for posaconazole analysis, acetonitrile has been reported to cause degradation of
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posaconazole under certain chromatographic conditions.

Troubleshooting Steps:

If using acetonitrile as a solvent, evaluate the stability of O-Benzyl Posaconazole-d4 over

the typical experimental timeframe.

Consider using methanol or a mixture of methanol and water as the primary solvent for

stock solutions and dilutions.

Always prepare fresh solutions for analysis to minimize the risk of degradation.

Data Summary
Table 1: Physicochemical Properties of O-Benzyl Posaconazole-d4

Property Value Source

Chemical Formula C₄₄H₄₄D₄F₂N₈O₄ [1][3]

Molecular Weight 794.92 g/mol [1][3]

CAS Number 1246818-95-0 [1]

Appearance
Light Purple Foam / Pale

Beige Solid
[1][6]

Storage 2-8°C Refrigerator [1]

Table 2: Known Stability of Posaconazole under Forced Degradation Conditions
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Condition Stability of Posaconazole

Acidic Hydrolysis Stable

Basic Hydrolysis Stable

Thermolysis Stable

Oxidation Prone to degradation

Photolysis Prone to degradation

Note: This data is for the parent compound, posaconazole, and is provided as a likely indicator

for the stability of O-Benzyl Posaconazole-d4. Specific stability studies on the deuterated

analog may be required for definitive conclusions.

Experimental Protocols
Protocol 1: Preparation of a Standard Solution of O-Benzyl Posaconazole-d4

Materials:

O-Benzyl Posaconazole-d4 solid

HPLC-grade methanol

Volumetric flask (Class A)

Analytical balance

Ultrasonic bath

Procedure:

1. Accurately weigh the required amount of O-Benzyl Posaconazole-d4 solid using an

analytical balance.

2. Transfer the solid to a clean, dry volumetric flask.

3. Add approximately 70-80% of the final volume of HPLC-grade methanol to the flask.
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4. Sonicate the flask for 5-10 minutes to ensure complete dissolution of the solid.

5. Allow the solution to return to room temperature.

6. Add methanol to the flask up to the calibration mark.

7. Invert the flask several times to ensure a homogeneous solution.

8. Store the prepared solution in a tightly capped amber vial at -20°C.
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Caption: Experimental workflow for preparing and handling O-Benzyl Posaconazole-d4
solutions.
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Caption: Factors influencing the stability of O-Benzyl Posaconazole-d4 in solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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